Cas no 647375-90-4 (L-Arginine, glycyl-L-alanyl-L-glutaminyl-L-arginyl-)

• Product Name: L-Arginine, glycyl-L-alanyl-L-glutaminyl-L-arginyl-
• CAS No: 647375-90-4
• MF: C₂₂H₄₂N₁₂O₇
• MW: 586.645082950592
• CID: 417539
• PubChem ID: 71378897
• Update Time: 2025-04-19

L-Arginine, glycyl-L-alanyl-L-glutaminyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

• L-Arginine, glycyl-L-alanyl-L-glutaminyl-L-arginyl-
• (2S)-2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-2-[(2-aminoacetyl)amino]propanoyl]amino]-5-oxopentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• DTXSID00801493
• 647375-90-4
• Glycyl-L-alanyl-L-glutaminyl-N~5~-(diaminomethylidene)-L-ornithyl-N~5~-(diaminomethylidene)-L-ornithine

• Inchi： 1S/C22H42N12O7/c1-11(31-16(36)10-23)17(37)32-13(6-7-15(24)35)19(39)33-12(4-2-8-29-21(25)26)18(38)34-14(20(40)41)5-3-9-30-22(27)28/h11-14H,2-10,23H2,1H3,(H2,24,35)(H,31,36)(H,32,37)(H,33,39)(H,34,38)(H,40,41)(H4,25,26,29)(H4,27,28,30)/t11-,12-,13-,14-/m0/s1
• InChI Key： MBTHAEVGDWEVQQ-XUXIUFHCSA-N
• SMILES： O=C([C@H](CCC/N=C(\N)/N)NC([C@H](CCC(N)=O)NC([C@H](C)NC(CN)=O)=O)=O)N[C@H](C(=O)O)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 586.33036
• Monoisotopic Mass: 586.32994173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 20
• Complexity: 980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8
• Topological Polar Surface Area: 352Ų

Experimental Properties

• PSA: 346.61